Cas no 2172526-60-0 (N1-(1H-indol-2-yl)benzene-1,2-diamine)

• Product Name: N1-(1H-indol-2-yl)benzene-1,2-diamine
• CAS No: 2172526-60-0
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 5997579
• PubChem ID: 149791973
• Update Time: 2025-11-01

N1-(1H-indol-2-yl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(1H-indol-2-yl)benzene-1,2-diamine
• 2172526-60-0
• EN300-1275240

• Inchi： 1S/C14H13N3/c15-11-6-2-4-8-13(11)17-14-9-10-5-1-3-7-12(10)16-14/h1-9,16-17H,15H2
• InChI Key： BLJRUKOMSPJLOK-UHFFFAOYSA-N
• SMILES： N1C(=CC2C=CC=CC1=2)NC1C=CC=CC=1N

Computed Properties

• Exact Mass: 223.110947427g/mol
• Monoisotopic Mass: 223.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53.8Ų

Additional information on N1-(1H-indol-2-yl)benzene-1,2-diamine

Professional Introduction to N1-(1H-indol-2-yl)benzene-1,2-diamine (CAS No. 2172526-60-0)

N1-(1H-indol-2-yl)benzene-1,2-diamine, a compound with the chemical identifier CAS No. 2172526-60-0, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic diamine derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The compound's molecular framework, featuring a benzene ring conjugated with an indole moiety, positions it as a promising candidate for further exploration in synthetic chemistry and biological assays.

The structural configuration of N1-(1H-indol-2-yl)benzene-1,2-diamine is characterized by the presence of two amine functional groups positioned at the 1 and 2 positions of the benzene ring, with an indole ring attached at the 1-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for designing novel bioactive agents. The indole moiety, known for its pharmacological significance, is frequently encountered in natural products and bioactive compounds, suggesting potential therapeutic relevance for derivatives of this class.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that indole-based compounds exhibit diverse pharmacological effects, including anti-inflammatory, antimicrobial, anticancer, and neuroprotective properties. The diamine functionality in N1-(1H-indol-2-yl)benzene-1,2-diamine further enhances its potential as a pharmacophore by allowing for modifications that can fine-tune its biological activity. This dual functionality makes it an attractive building block for medicinal chemists seeking to develop new therapeutic agents.

The synthesis of N1-(1H-indol-2-yl)benzene-1,2-diamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of the indole ring followed by the introduction of the diamine group on the benzene ring. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve these modifications efficiently. These synthetic strategies not only enhance the efficiency of the synthesis but also allow for the introduction of various substituents that can modulate the biological properties of the final product.

Recent advancements in computational chemistry have also played a pivotal role in understanding the structural and functional aspects of N1-(1H-indol-2-yl)benzene-1,2-diamine. Molecular modeling studies have provided insights into how different substituents on the indole and benzene rings influence the molecule's interactions with biological targets. These computational approaches have been instrumental in predicting binding affinities and identifying potential lead compounds for further optimization. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process significantly.

The biological evaluation of N1-(1H-indol-2-yl)benzene-1,2-diamine has revealed promising activities in several disease models. Preliminary in vitro studies have shown that this compound exhibits potent inhibitory effects against various enzymes and receptors implicated in inflammation and cancer progression. For instance, it has demonstrated significant activity against cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its interaction with other inflammatory mediators suggests potential therapeutic benefits in managing chronic inflammatory diseases.

In vivo studies have further corroborated these findings by demonstrating favorable pharmacokinetic profiles and target engagement in animal models. The compound's ability to cross the blood-brain barrier has opened up possibilities for its use in treating neurological disorders. Moreover, its low toxicity profile observed in preclinical trials indicates that it may be suitable for clinical development without significant safety concerns. These encouraging results have prompted researchers to explore additional therapeutic applications for this compound.

The development of novel drug candidates often involves optimizing existing scaffolds to enhance their efficacy and safety profiles. In the case of N1-(1H-indol-2-yl)benzene-1,2-diamine, ongoing research is focused on modifying its structure to improve its pharmacological properties further. Strategies such as derivatization with different functional groups or incorporating additional heterocyclic moieties are being explored to enhance its binding affinity and selectivity towards specific biological targets. These modifications aim to overcome limitations observed with earlier analogs and improve overall therapeutic efficacy.

The integration of high-throughput screening (HTS) technologies has also accelerated the discovery process for derivatives of N1-(1H-indol-2-yl)benzene-1,2-diamine. By rapidly testing large libraries of compounds against various biological targets, researchers can identify promising candidates for further optimization more efficiently than traditional methods alone. HTS has been particularly valuable in identifying novel scaffolds with unique pharmacological profiles that may not have been discovered through conventional approaches.

The future prospects for N1-(1H-indol-2-yl)benzene-1,2-diamine are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. As our understanding of disease mechanisms evolves, so too does our ability to design targeted therapies based on compounds like this one. The combination of innovative synthetic chemistry with advanced computational tools holds great promise for accelerating drug discovery efforts across multiple therapeutic areas.